Cas no 1803786-71-1 (1,3-Dimethyl-4-ethyl-2-fluorobenzene)

• Product Name: 1,3-Dimethyl-4-ethyl-2-fluorobenzene
• CAS No: 1803786-71-1
• MF: C₁₀H₁₃F
• MW: 152.208626508713
• CID: 5004546
• Update Time: 2025-10-21

1,3-Dimethyl-4-ethyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-4-ethyl-2-fluorobenzene

• Inchi： 1S/C10H13F/c1-4-9-6-5-7(2)10(11)8(9)3/h5-6H,4H2,1-3H3
• InChI Key： WBDYISVJMNUCLY-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(CC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Additional information on 1,3-Dimethyl-4-ethyl-2-fluorobenzene

Research Briefing on 1803786-71-1 and 1,3-Dimethyl-4-ethyl-2-fluorobenzene in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 1803786-71-1 and 1,3-Dimethyl-4-ethyl-2-fluorobenzene. These compounds are increasingly recognized for their potential in drug discovery and development, particularly in the context of targeted therapies and molecular probes. This briefing provides an overview of the latest research findings, methodologies, and applications associated with these key substances.

The compound 1803786-71-1, a unique chemical entity, has garnered attention due to its structural properties and pharmacological potential. Recent studies have explored its role as a modulator in enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Preliminary data suggest that 1803786-71-1 exhibits selective binding affinity to specific protein targets, making it a promising candidate for further investigation in therapeutic contexts.

1,3-Dimethyl-4-ethyl-2-fluorobenzene, on the other hand, is a fluorinated aromatic compound with notable applications in synthetic chemistry and material science. Its incorporation into larger molecular frameworks has been demonstrated to enhance stability and bioavailability, which are critical factors in pharmaceutical formulations. Recent research has focused on optimizing synthetic routes for this compound to improve yield and purity, thereby facilitating its broader use in drug development pipelines.

Methodologically, studies involving these compounds have employed advanced techniques such as high-throughput screening (HTS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These approaches have enabled researchers to elucidate the structural and functional characteristics of 1803786-71-1 and 1,3-Dimethyl-4-ethyl-2-fluorobenzene with high precision. For instance, HTS assays have identified potential lead compounds derived from 1803786-71-1, while NMR studies have provided insights into its interaction dynamics with biological targets.

In terms of results, recent findings indicate that 1803786-71-1 demonstrates promising in vitro activity against certain cancer cell lines, with minimal cytotoxicity observed in normal cells. This selectivity underscores its potential as a targeted therapeutic agent. Similarly, derivatives of 1,3-Dimethyl-4-ethyl-2-fluorobenzene have shown enhanced pharmacokinetic profiles in preclinical models, suggesting their utility in improving drug delivery systems.

The implications of these findings are significant for the pharmaceutical industry. The development of 1803786-71-1 as a novel therapeutic agent could address unmet medical needs in oncology and inflammation. Concurrently, the optimization of 1,3-Dimethyl-4-ethyl-2-fluorobenzene synthesis may streamline the production of more effective and stable drug formulations. Future research directions may include in vivo validation studies and the exploration of combinatorial therapies involving these compounds.

In conclusion, the ongoing research on 1803786-71-1 and 1,3-Dimethyl-4-ethyl-2-fluorobenzene underscores their potential to advance chemical biology and pharmaceutical science. By leveraging cutting-edge methodologies and interdisciplinary approaches, researchers are poised to unlock new therapeutic avenues and enhance drug development processes. Continued investment in these areas is essential to translate these discoveries into clinically viable solutions.